2-{2-[2-(4-fluorophenyl)piperidin-1-yl]-2-oxoethyl}-5-pyrrolidin-1-ylpyridazin-3(2H)-one

• IUPAC Name: 2-[2-[2-(4-fluorophenyl)piperidin-1-yl]-2-oxoethyl]-5-pyrrolidin-1-ylpyridazin-3-one
• InChI: InChI=1S/C21H25FN4O2/c22-17-8-6-16(7-9-17)19-5-1-2-12-25(19)21(28)15-26-20(27)13-18(14-23-26)24-10-3-4-11-24/h6-9,13-14,19H,1-5,10-12,15H2
• InChI Key: HDCGRHWAFQSWMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CC=C(C=C2)F)C(=O)CN3C(=O)C=C(C=N3)N4CCCC4
• Molecular Formula: C21H25FN4O2
• Molecular Weight: 384.4 g/mol

Description

Synthesis Analysis

The synthesis of related fluorophenyl piperazine and piperidine derivatives involves several steps, including electrophilic fluorination, nucleophilic aromatic fluoride displacement-cyclization, and reactions with Grignard reagents. For instance, the synthesis of 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine involved electrophilic fluorination of a trimethylstannyl precursor with high specific radioactivity [18F]F2 (Eskola et al., 2002). Additionally, cyclopenta[c]piperidines and pyrrolo[3,4-c]piperidines, which share structural similarities, were generated from adducts of cyclic dienophiles and 5-chloro-6-methyl-3-phenyl-2H-1,4-oxazin-2-one through cycloaddition followed by reductive opening of the lactone-bridged adducts (Wu et al., 2000).

Molecular Structure Analysis

The molecular structures of related compounds have been elucidated using techniques such as X-ray diffraction and NMR spectroscopy. For example, the structure of 4,6-dimethylisothiazolo[5,4-b]pyridin-3(2H)-one and its derivatives were characterized, revealing insights into the conformational preferences of substituents in these molecules (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The chemical reactions and properties of related compounds include interactions such as hydrogen bonding, which plays a significant role in stabilizing the molecular structures. For example, the hydrogen-bonding patterns in enaminones were investigated, highlighting the importance of bifurcated intra- and intermolecular hydrogen bonding (Balderson et al., 2007).